7-(2-Ethoxyphenyl)-3-(phenylcarbamoyl)-4,7-dihydropyrazolo[1,5-a]pyrimidine-5-carboxylic acid

• Molecular Formula: C22H20N4O4
• Molecular Weight: 404.4 g/mol
• IUPAC Name: 7-(2-ethoxyphenyl)-3-(phenylcarbamoyl)-4,7-dihydropyrazolo[1,5-a]pyrimidine-5-carboxylic acid
• InChI: InChI=1S/C22H20N4O4/c1-2-30-19-11-7-6-10-15(19)18-12-17(22(28)29)25-20-16(13-23-26(18)20)21(27)24-14-8-4-3-5-9-14/h3-13,18,25H,2H2,1H3,(H,24,27)(H,28,29)
• InChI Key: CCXCXVNVQVFDST-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2C=C(NC3=C(C=NN23)C(=O)NC4=CC=CC=C4)C(=O)O

Description

7-(2-ETHOXYPHENYL)-3-(PHENYLCARBAMOYL)-4H,7H-PYRAZOLO[1,5-A]PYRIMIDINE-5-CARBOXYLIC ACID is a heterocyclic compound that belongs to the pyrazolopyrimidine class. This compound is of significant interest due to its potential applications in medicinal chemistry and material science. The unique structure of this compound allows it to interact with various biological targets, making it a valuable scaffold for drug development.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 7-(2-ETHOXYPHENYL)-3-(PHENYLCARBAMOYL)-4H,7H-PYRAZOLO[1,5-A]PYRIMIDINE-5-CARBOXYLIC ACID typically involves multi-step reactions starting from readily available precursors One common synthetic route includes the condensation of 2-ethoxybenzaldehyde with hydrazine to form the corresponding hydrazone This intermediate is then cyclized with ethyl acetoacetate under acidic conditions to yield the pyrazolopyrimidine core

Industrial Production Methods: Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. This can include the use of